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The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,

standardized assessment of communication, social interaction, play, and restricted and

repetitive behaviors associated with Autism Spectrum Disorder (ASD).[1][2] Considered a "gold

standard" in observational assessment for ASD, the ADOS-2 is used across a wide range of

ages, developmental levels, and language abilities, from toddlers to adults.[3][4][5] Accurate

administration and scoring of the ADOS-2 are critical for both clinical diagnosis and for

generating reliable data in research and clinical trials.[1][6] This document provides detailed

application notes and protocols for ADOS-2 administration and scoring training.

Data Presentation: ADOS-2 Modules
The ADOS-2 consists of five modules, each designed for a specific age and language level.

The selection of the appropriate module is the first and a critical step in the administration

process.[7][8] An individual is administered only one module during an assessment.[1]
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Module Target Population
Expressive
Language Level

Administration
Time

Toddler Module
Children between 12

and 30 months of age.

Does not consistently

use phrase speech.
40-60 minutes

Module 1
Children 31 months

and older.

Does not consistently

use phrase speech.
40-60 minutes

Module 2 Children of any age.

Uses phrase speech

but is not verbally

fluent.

40-60 minutes

Module 3

Verbally fluent

children and young

adolescents.

Verbally fluent. 40-60 minutes

Module 4

Verbally fluent older

adolescents and

adults.

Verbally fluent. 40-60 minutes

Experimental Protocols
Protocol 1: ADOS-2 Administration
This protocol outlines the standardized procedure for administering the ADOS-2.

1.0. Prerequisites and Qualifications: 1.1. The administrator should have a background in

psychology, counseling, speech-language pathology, or a related field, with experience in

individual test administration and with individuals with ASD.[2][9][10] 1.2. Formal training in

ADOS-2 administration is required.[1] This typically involves attending a two-day clinical

workshop.[3][11][12] For research purposes, more intensive training to establish inter-rater

reliability is necessary.[9][12][13]

2.0. Module Selection: 2.1. Determine the individual's chronological age and expressive

language level. 2.2. Based on this information, select the appropriate ADOS-2 module

according to the table above.
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3.0. Environment and Materials: 3.1. The assessment should be conducted in a quiet, well-lit

room with minimal distractions.[14] 3.2. Use the standardized ADOS-2 kit, which contains all

necessary stimulus materials for each module.[1] Ensure all materials for the selected module

are present and organized before beginning the assessment.

4.0. Administration Procedure: 4.1. Follow the specific instructions and prompts outlined in the

ADOS-2 manual for the chosen module.[15] 4.2. Administer the series of activities in the

prescribed order. These activities are designed to create structured and unstructured social

situations to observe relevant behaviors.[4] 4.3. During the administration, take detailed notes

on the individual's communication, social interaction, play, and any restricted or repetitive

behaviors observed. These notes are crucial for accurate scoring.[1]

Protocol 2: ADOS-2 Scoring and Interpretation
This protocol details the process of scoring the ADOS-2 and interpreting the results.

1.0. Immediate Post-Administration Coding: 1.1. Immediately following the administration, the

clinician codes the observed behaviors using the Protocol Booklet for the specific module

administered.[1] 1.2. The coding is based on the notes taken during the assessment and the

clinician's observations.

2.0. Algorithm and Classification: 2.1. Transfer the codes to the Algorithm Form. 2.2. The

algorithm provides a systematic way to convert the coded behaviors into quantitative scores.

2.3. For Modules 1-4, the algorithm scores are compared to cutoff scores to yield one of three

classifications: Autism, Autism Spectrum, or Non-Spectrum.[1] 2.4. The Toddler Module

provides "ranges of concern" rather than specific classifications.

3.0. Calibrated Severity Scores (CSS): 3.1. For Modules 1-3, a Comparison Score can be

calculated to compare symptom severity across different modules and over time.[10] 3.2.

Module 4 provides Calibrated Severity Scores to standardize the measure of symptom severity.

[16]

4.0. Interpretation: 4.1. The ADOS-2 results should be interpreted as part of a comprehensive

diagnostic evaluation, which may include developmental history, parent/caregiver interviews

(such as the Autism Diagnostic Interview-Revised, ADI-R), and clinical judgment.[4][5] The

ADOS-2 should not be used as the sole basis for a diagnosis.[4] 4.2. The scores provide a
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snapshot of the individual's current symptoms and can be used to inform diagnosis, treatment

planning, and educational placement.[1]

Mandatory Visualization

Individual's Characteristics
Module Selection Pathway

ADOS-2 Modules

Chronological Age
Age 12-30 months?

Expressive Language Level

Phrase Speech?

No

Toddler Module

Yes

Verbally Fluent?

Yes

Module 1

No

Module 2No

Module 3
Yes (Child/Adolescent)

Module 4Yes (Adolescent/Adult)

Click to download full resolution via product page

Caption: ADOS-2 Module Selection Workflow.
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Caption: ADOS-2 Training to Scoring Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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